Cas no 683235-35-0 (N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-5-nitrothiophene-2-carboxamide)

• Product Name: N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-5-nitrothiophene-2-carboxamide
• CAS No: 683235-35-0
• MF: C₁₃H₇N₃O₅S
• MW: 317.276781320572
• CID: 6127233
• PubChem ID: 16815478
• Update Time: 2025-10-12

N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-5-nitrothiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-(2,3-dihydro-1,3-dioxo-1H-isoindol-5-yl)-5-nitro-
• AB00673276-01
• 683235-35-0
• N-(1,3-dioxoisoindol-5-yl)-5-nitrothiophene-2-carboxamide
• AKOS024602851
• Oprea1_242564
• F1105-0162
• N-(1,3-dioxoisoindolin-5-yl)-5-nitrothiophene-2-carboxamide

• Inchi： 1S/C13H7N3O5S/c17-11-7-2-1-6(5-8(7)12(18)15-11)14-13(19)9-3-4-10(22-9)16(20)21/h1-5H,(H,14,19)(H,15,17,18)
• InChI Key： RYOGVGZVRDCBGI-UHFFFAOYSA-N
• SMILES： C1(C(NC2C=CC3=C(C=2)C(=O)NC3=O)=O)SC([N+]([O-])=O)=CC=1

Computed Properties

• Exact Mass: 317.01064151g/mol
• Monoisotopic Mass: 317.01064151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Density: 1.689±0.06 g/cm3(Predicted)
• pka: 9.56±0.20(Predicted)

Additional information on N-(1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)-5-nitrothiophene-2-carboxamide

N-(1,3-Dioxo-2,3-dihydro-1H-isoindol-5-yl)-5-nitrothiophene-2-carboxamide: A Comprehensive Overview

N-(1,3-Dioxo-2,3-dihydro-1H-isoindol-5-yl)-5-nitrothiophene-2-carboxamide, with the CAS number 683235-35-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiophene ring substituted with a nitro group and an isoindole moiety. The isoindole component, specifically the 1,3-dioxo derivative, adds a layer of complexity to the molecule, making it a promising candidate for various applications in drug discovery and materials science.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the isoindole derivative. This is followed by the introduction of the thiophene ring through a coupling reaction or other suitable methods. The nitro group substitution on the thiophene ring is crucial for imparting specific electronic properties to the molecule. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex structures, enhancing their potential for large-scale production and application.

One of the most notable features of N-(1,3-Dioxo-2,3-dihydro-1H-isoindol-5-yl)-5-nitrothiophene-2-carboxamide is its ability to act as a bioisostere or analog in medicinal chemistry. Its structure allows for interactions with various biological targets, including enzymes and receptors. For instance, studies have shown that this compound exhibits potential as an inhibitor of certain kinases involved in cancer cell proliferation. This property makes it a valuable lead compound for the development of anti-cancer therapies.

Moreover, the presence of the nitro group on the thiophene ring confers strong electron-withdrawing properties to the molecule. This characteristic enhances its stability under oxidative conditions and increases its reactivity in certain chemical transformations. Recent research has explored its use as a building block in constructing more complex molecules with enhanced bioavailability and efficacy.

In terms of physical properties, this compound has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are essential for its characterization and quality control during synthesis.

The application of N-(1,3-Dioxo-2,3-dihydro-1H-isoindol-5-yl)-5-nitrothiophene-2-carboxamide extends beyond pharmacology into materials science. Its aromatic system and conjugated structure make it a candidate for use in organic electronics. Recent studies have investigated its potential as an electron transport material in organic light-emitting diodes (OLEDs) and photovoltaic devices. The results suggest that this compound could contribute to more efficient energy conversion systems.

In conclusion, N-(1,3-Dioxo-2,3-dihydro-HH.isoindol-HHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHHhhh) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound holds promise for advancing both therapeutic interventions and technological innovations.